Cas no 855343-63-4 (5-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile)

• Product Name: 5-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile
• CAS No: 855343-63-4
• MF: C₆H₄F₃N₃
• MW: 175.111270904541
• CID: 1119119
• PubChem ID: 57840539
• Update Time: 2025-06-25

5-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-methyl-5-(trifluoromethyl)-1H-Pyrazole-4-carbonitrile
• 5-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile
• 855343-63-4
• SCHEMBL3464266
• SCHEMBL13163178
• SJWYBURCBDSCEC-UHFFFAOYSA-N
• F2198-4617
• AKOS023114670

• Inchi： 1S/C6H4F3N3/c1-3-4(2-10)5(12-11-3)6(7,8)9/h1H3,(H,11,12)
• InChI Key： SJWYBURCBDSCEC-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=C(C)NN=1)(F)F

Computed Properties

• Exact Mass: 175.03573163g/mol
• Monoisotopic Mass: 175.03573163g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.5Ų

Additional information on 5-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile

Introduction to 5-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile (CAS No. 855343-63-4)

5-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile, identified by its CAS number 855343-63-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole family, which is renowned for its broad spectrum of biological activities and its utility as a scaffold in drug design. The presence of both a methyl group at the 5-position and a trifluoromethyl group at the 3-position, along with a cyano group at the 4-position, imparts unique electronic and steric properties that make it a promising candidate for further exploration in synthetic chemistry and drug development.

The trifluoromethyl group is particularly noteworthy due to its ability to modulate the pharmacokinetic properties of molecules, including enhancing lipophilicity and metabolic stability. This feature has been extensively utilized in the design of bioactive compounds, making 5-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile a valuable building block for medicinal chemists. Recent studies have highlighted its potential in the development of novel therapeutic agents targeting various diseases, including cancer, inflammation, and infectious disorders.

In the realm of academic research, 5-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile has been employed in the synthesis of more complex molecules with tailored biological activities. The pyrazole core serves as a versatile platform for structural modifications, allowing researchers to explore diverse chemical space. For instance, derivatives of this compound have been investigated for their antimicrobial properties, with some showing promising results against resistant bacterial strains. The cyano group at the 4-position further enhances reactivity, enabling further functionalization through various chemical transformations.

One of the most compelling aspects of 5-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile is its role in computational chemistry and drug discovery. Advanced computational methods have been used to predict the binding affinity of this compound to biological targets, providing insights into its potential therapeutic applications. These studies have revealed that it can interact with enzymes and receptors involved in critical cellular pathways, suggesting its utility in modulating disease-related processes.

The synthesis of 5-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. The introduction of the trifluoromethyl group requires specialized reagents and conditions to ensure high yield and purity. Researchers have developed innovative synthetic routes that optimize efficiency while minimizing environmental impact, aligning with modern green chemistry principles. These advancements not only enhance the accessibility of the compound but also contribute to sustainable chemical practices.

Recent clinical trials have begun to explore the pharmacological potential of derivatives derived from 5-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile. Preliminary results indicate that certain analogs exhibit significant anti-inflammatory effects, making them attractive candidates for treating chronic inflammatory diseases such as rheumatoid arthritis and Crohn's disease. Additionally, preclinical studies have suggested that this compound may have neuroprotective properties, opening avenues for research into neurodegenerative disorders like Alzheimer's disease.

The structural features of 5-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile also make it an interesting candidate for developing antiviral agents. The trifluoromethyl group enhances binding interactions with viral proteases and polymerases, potentially inhibiting viral replication. Furthermore, the cyano group provides a site for further derivatization, allowing chemists to fine-tune properties such as solubility and bioavailability. These attributes are crucial for designing effective antiviral drugs that can combat emerging viral threats.

In conclusion, 5-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile (CAS No. 855343-63-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing health challenges facing humanity today.